Cas no 31011-57-1 (Titanium tetrachloride-bis(tetrahydrofuran) complex)

The Titanium tetrachloride-bis(tetrahydrofuran) complex is a coordination compound where titanium tetrachloride (TiCl₄) is stabilized by two tetrahydrofuran (THF) ligands. This complex is widely used in organic synthesis and polymerization catalysis due to its enhanced solubility and controlled reactivity compared to pure TiCl₄. The THF coordination moderates the Lewis acidity of titanium, making it suitable for selective transformations, including Ziegler-Natta polymerization and other organometallic reactions. Its stability under inert conditions and predictable reactivity profile make it a valuable reagent in academic and industrial research. The complex is typically handled under anhydrous conditions to prevent hydrolysis.

Titanium tetrachloride-bis(tetrahydrofuran) complex structure

31011-57-1 structure

Product Name:Titanium tetrachloride-bis(tetrahydrofuran) complex

CAS No:31011-57-1

MF:C₈H₁₆Cl₄O₂Ti

MW:333.890439987183

MDL:MFCD00077884

CID:88895

PubChem ID:24864161

Update Time:2025-07-30

Titanium tetrachloride-bis(tetrahydrofuran) complex Chemical and Physical Properties

Names and Identifiers

- Titanium tetrachloride-bis(tetrahydrofuran) complex
- Titanium tetrachloride bis(tetrahydrofuran) complex
- Titanium(IV) chloride tetrahydrofuran complex
- TetrachlorobistetrahydrofurantitaniumIVminyellowxtl
- Tetrachlorobis(tetrahydrofuran)titanium(IV)
- [TiCl4(THF)2]
- 395404_ALDRICH
- Tetrachlorobis(tetrahydrofuran)titanium
- TiCl4(THF)2
- TiCl4*(THF)2
- titanium tetrachloride tetrahydrofuran complex
- Tetrachlorobis(THF)titanium
- Titanium tetrachloride bis(tetrahydrofuran)
- oxolane;tetrachlorotitanium
- MFCD00077884
- DTXSID90449843
- SY061421
- FT-0759151
- TETRACHLOROBIS(TETRAHYDROFURAN)TITANIUM (IV)
- F87284
- SCHEMBL1099404
- 31011-57-1
- oxolane,tetrachlorotitanium
- bis(THF); titanium tetrachloride
- MDL： MFCD00077884
- Inchi： 1S/2C4H8O.4ClH.Ti/c2*1-2-4-5-3-1;;;;;/h2*1-4H2;4*1H;/q;;;;;;+4/p-4
- InChI Key： LXWBMENBONGPSB-UHFFFAOYSA-J
- SMILES： [Ti](Cl)(Cl)(Cl)Cl.O1CCCC1.O1CCCC1

Computed Properties

Exact Mass: 333.935431g/mol
Monoisotopic Mass: 331.938381g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 0
Complexity: 41.9
Covalently-Bonded Unit Count: 3
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 18.5Å²
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing

Experimental Properties

Color/Form: Yellow crystals
Melting Point: 126-128 °C (lit.)
Boiling Point: No data available
Flash Point: Fahrenheit: 1.4 ° f < br / > Celsius: -17 ° C < br / >
Water Partition Coefficient: Reacts with water
PSA: 18.46000
LogP: 4.35160
Vapor Pressure: No data available
Solubility: Not determined
Sensitiveness: Moisture Sensitive

Titanium tetrachloride-bis(tetrahydrofuran) complex Security Information

Symbol:
Signal Word：Danger
Hazard Statement： H228-H314
Warning Statement： P210-P280-P305+P351+P338-P310
Hazardous Material transportation number：UN 2925 4.1/PG 2
WGK Germany：3
Hazard Category Code： 14-34-37
Safety Instruction： 26-36/37/39-45
FLUKA BRAND F CODES：3-10
Hazardous Material Identification：
HazardClass：8
PackingGroup：II
TSCA：No
Storage Condition：2-8°C
Risk Phrases：R14
Packing Group：II

Titanium tetrachloride-bis(tetrahydrofuran) complex Pricemore >>

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